Cas no 15497-94-6 (Benzenesulfonic acid,4-ethyl-, lithium salt (1:1))

Benzenesulfonic acid,4-ethyl-, lithium salt (1:1) structure
15497-94-6 structure
Product Name:Benzenesulfonic acid,4-ethyl-, lithium salt (1:1)
CAS No:15497-94-6
MF:C8H9LiO3S
MW:192.161261320114
CID:174204
PubChem ID:23696761
Update Time:2025-04-19

Benzenesulfonic acid,4-ethyl-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-ethyl-, lithium salt (1:1)
    • lithium p-ethylbenzenesulphonate
    • lithium,4-ethylbenzenesulfonate
    • 15497-94-6
    • EINECS 239-525-7
    • DTXSID20165761
    • NS00085141
    • LITHIUM P-ETHYLBENZENESULFONATE
    • lithium;4-ethylbenzenesulfonate
    • Inchi: 1S/C8H10O3S.Li/c1-2-7-3-5-8(6-4-7)12(9,10)11;/h3-6H,2H2,1H3,(H,9,10,11);/q;+1/p-1
    • InChI Key: SFYFPKNICQXSFE-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(=CC=1)CC)(=O)(=O)[O-].[Li+]

Computed Properties

  • Exact Mass: 191.04239
  • Monoisotopic Mass: 192.043244
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 57.2
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